Cas no 78508-91-5 ((3R,4S,5R)-5-(benzyloxymethyl)-3,4-dihydroxy-tetrahydrofuran-2-one)

• Product Name: (3R,4S,5R)-5-(benzyloxymethyl)-3,4-dihydroxy-tetrahydrofuran-2-one
• CAS No: 78508-91-5
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 5112471
• Update Time: 2026-03-03

(3R,4S,5R)-5-(benzyloxymethyl)-3,4-dihydroxy-tetrahydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• D-Ribonic acid, 5-O-(phenylmethyl)-, γ-lactone
• (+)-5-O-benzyl-D-ribonolactone
• (3R,4S,5R)-5-(benzyloxymethyl)-3,4-dihydroxy-tetrahydrofuran-2-one

• Inchi： 1S/C12H14O5/c13-10-9(17-12(15)11(10)14)7-16-6-8-4-2-1-3-5-8/h1-5,9-11,13-14H,6-7H2/t9-,10-,11-/m1/s1
• InChI Key： AJNNHEUSPPQEDM-GMTAPVOTSA-N
• SMILES： C([C@H]1OC([C@@H]([C@@H]1O)O)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 238.084
• Monoisotopic Mass: 238.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 400.2±14.0 °C(Predicted)
• pka: 12.09±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides